9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C21H18ClNO5
• Molecular Weight: 399.8 g/mol
• IUPAC Name: 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H18ClNO5/c1-11-12(2)21(24)28-19-14(11)6-16(22)20-15(19)8-23(9-25-20)7-13-3-4-17-18(5-13)27-10-26-17/h3-6H,7-10H2,1-2H3
• InChI Key: XCTBICTVGGGCOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC5=C(C=C4)OCO5)C

Description

This compound features a chromeno-oxazin core fused with a 1,3-benzodioxole moiety. The structure includes a 6-chloro substituent and 3,4-dimethyl groups on the oxazin ring, which may influence its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Benzodioxole Moiety: The benzodioxole group can be synthesized through the cyclization of catechol with formaldehyde under acidic conditions.

Construction of the Chromeno-Oxazin Ring: The chromeno-oxazin ring system is formed via a cyclization reaction involving a suitable precursor, such as a chlorinated phenol derivative, under basic conditions.

Final Coupling Reaction: The benzodioxole moiety is then coupled with the chromeno-oxazin intermediate using a palladium-catalyzed cross-coupling reaction, such as the Suzuki or Heck reaction, to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of high-throughput screening for reaction conditions, continuous flow reactors for efficient mixing and heat transfer, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride or sodium borohydride can be employed to reduce specific functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nucleophiles (e.g., amines, thiols), electrophiles (e.g., alkyl halides)

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of oxazine compounds exhibit significant antimicrobial activity. For instance, a study on related benzoxazinone derivatives demonstrated moderate to potent activity against various bacterial strains including both Gram-positive and Gram-negative bacteria as well as fungi like Candida albicans . The compound's structure may enhance its interaction with microbial enzymes or membranes, leading to its efficacy.

Antioxidant Activity

The antioxidant potential of this compound has been evaluated using assays such as the DPPH radical scavenging test. Compounds with similar structures have shown promising results in reducing oxidative stress markers . This suggests that the compound could be beneficial in preventing oxidative damage in biological systems.

Docking Studies

Molecular docking studies have been employed to understand how this compound interacts with specific biological targets. For example, docking simulations against glucosamine-6-phosphate synthase have indicated that certain structural features of the compound enhance binding affinity, which may correlate with its antimicrobial properties .

Applications in Medicine

Given its biological activities, 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one shows potential for development into pharmaceutical agents. Its antimicrobial and antioxidant properties position it as a candidate for treatments targeting infections or oxidative stress-related diseases.

Material Science Applications

In addition to biological applications, compounds with chromeno and oxazine structures are being explored for their utility in materials science. Their unique electronic properties can be harnessed in the development of organic light-emitting diodes (OLEDs), sensors, and other electronic devices. Research into their photophysical properties is ongoing to optimize their performance in such applications .

Case Studies

• Antimicrobial Efficacy : A study published in a peer-reviewed journal highlighted the synthesis of related oxazine derivatives and their testing against various pathogens. The results indicated that certain modifications to the benzodioxole structure significantly improved antimicrobial activity .
• Antioxidant Studies : Another research effort focused on evaluating the antioxidant capabilities of synthesized oxazine derivatives using DPPH assays. The findings suggested that structural variations influenced antioxidant potency .
• Docking Analysis : A comprehensive docking study provided insights into how structural features affect binding interactions with target enzymes relevant for drug design. This work emphasized the importance of computational methods in predicting biological activity based on chemical structure .

Mechanism of Action

The mechanism of action of 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biochemical pathways involved in disease processes. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Key Substituents	Biological Activity (Reported)	Synthesis Method
Target Compound	Chromeno[8,7-e][1,3]oxazin	6-chloro, 3,4-dimethyl, 1,3-benzodioxol-5-ylmethyl	Not reported	Likely multi-step condensation
Chromeno[2,3-d]pyrimidin-4-one derivatives (e.g., Compound 4)	Chromeno-pyrimidine	2-chlorobenzylidene, 2-chlorophenyl	Anticancer (hypothesized)	Reflux with acetic anhydride
1,3,4-Oxadiazole derivatives (e.g., Compound 4)	1,3,4-Oxadiazole	Carbazole, methyl groups	Antibacterial, antifungal	Hydrazide cyclization
Chromeno-benzodioxocin derivatives (e.g., Compound 10B)	Chromeno-benzodioxocin	Dihydroxyphenyl, hydroxyphenyl	Antioxidant (inferred)	Multi-step cyclization

Chromeno-Oxazin vs. Chromeno-Pyrimidine Derivatives

• Activity Implications: Chromeno-pyrimidines often exhibit anticancer activity due to DNA intercalation, while the target compound’s chloro and benzodioxole groups may favor antimicrobial or CNS-targeted effects.

Role of 1,3-Benzodioxole vs. Carbazole Moieties

• Carbazole : In 1,3,4-oxadiazole derivatives, carbazole contributes to antimicrobial activity via intercalation or enzyme inhibition. The target compound’s benzodioxole may offer similar advantages but with reduced toxicity.

Substituent Effects

• Chloro Groups: Present in both the target compound and chromeno-pyrimidines, chloro substituents enhance electronegativity and binding to hydrophobic pockets in target proteins.

Thermal and Volume Behavior

• Benzoxazines (e.g., in ) exhibit volume expansion during polymerization due to hydrogen bonding. The target compound’s dimethyl groups may mitigate this effect, enhancing dimensional stability in material science applications.

Biological Activity

The compound 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, including anti-inflammatory, anticancer, and neuroprotective effects.

Chemical Structure and Properties

The compound belongs to a class of chromeno derivatives characterized by a complex structure that includes a benzodioxole moiety. Its molecular formula is $C_{18}H_{18}ClN_{2}O_{4}$ with a molecular weight of approximately 358.8 g/mol. The presence of the benzodioxole group is significant as it is often associated with various biological activities.

1. Anti-inflammatory Activity

Recent studies have indicated that chromeno derivatives exhibit significant anti-inflammatory properties. For instance, compounds similar to 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl have shown efficacy in inhibiting matrix metalloproteinases (MMPs), specifically MMP-2 and MMP-9, which are crucial in inflammatory processes. In vitro assays demonstrated that these compounds could effectively reduce the activity of MMPs in a dose-dependent manner .

2. Anticancer Activity

The anticancer potential of this compound has been explored through various studies. Chromeno derivatives have been reported to induce apoptosis in cancer cell lines. For example, compounds structurally related to 9-(1,3-benzodioxol-5-ylmethyl)-6-chloro-3,4-dimethyl have shown IC50 values ranging from 26 to 65 µM against different cancer cell lines . Additionally, these compounds may inhibit key signaling pathways involved in tumor growth and metastasis.

3. Neuroprotective Effects

Neuroprotective properties have also been attributed to chromeno derivatives. Research suggests that these compounds can mitigate neuronal damage during ischemic events by regulating calcium homeostasis and reducing oxidative stress . The ability to protect neurons makes them promising candidates for treating neurodegenerative diseases.

Case Study 1: Anti-inflammatory Screening

A recent study assessed the anti-inflammatory activity of several chromeno derivatives using a gelatin zymography assay. The results showed that one derivative exhibited an anti-inflammatory ratio significantly higher than the standard drug dexamethasone . This highlights the potential of these compounds in developing new anti-inflammatory therapies.

Case Study 2: Anticancer Evaluation

In another research effort focusing on anticancer activity, various chromeno derivatives were evaluated against breast and lung cancer cell lines. The results indicated that certain compounds led to a marked decrease in cell viability and induced apoptosis through caspase activation pathways . This suggests that the compound may be effective in targeting cancer cells while sparing normal cells.

Data Tables

Biological Activity	IC50 (µM)	Cell Line	Reference
Anti-inflammatory	19.8	MMP inhibition
Anticancer	26 - 65	Various cancer lines
Neuroprotection	N/A	Neuronal cell models